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Spectabilin Spectabilin Neoaureothin is an unusual chain-extended analogue of aureothin. It was first reported as a co-metabolite of neoantimycin in Streptomyces orinoci. It has been reported to have anti-HIV and antifungal activity. In-house bioassays have shown this metabolite to possess potent nematocidal and antitumor activity, with limited antifungal activity.
Brand Name: Vulcanchem
CAS No.: 28900-27-8
VCID: VC20760202
InChI: InChI=1S/C28H31NO6/c1-17(11-18(2)13-22-7-9-24(10-8-22)29(31)32)12-19(3)14-23-15-25(34-16-23)27-20(4)26(30)21(5)28(33-6)35-27/h7-14,25H,15-16H2,1-6H3/b17-11+,18-13+,19-12+,23-14+
SMILES: CC1=C(OC(=C(C1=O)C)OC)C2CC(=CC(=CC(=CC(=CC3=CC=C(C=C3)[N+](=O)[O-])C)C)C)CO2
Molecular Formula: C28H31NO6
Molecular Weight: 477.5 g/mol

Spectabilin

CAS No.: 28900-27-8

Cat. No.: VC20760202

Molecular Formula: C28H31NO6

Molecular Weight: 477.5 g/mol

* For research use only. Not for human or veterinary use.

Spectabilin - 28900-27-8

Description Neoaureothin is an unusual chain-extended analogue of aureothin. It was first reported as a co-metabolite of neoantimycin in Streptomyces orinoci. It has been reported to have anti-HIV and antifungal activity. In-house bioassays have shown this metabolite to possess potent nematocidal and antitumor activity, with limited antifungal activity.
CAS No. 28900-27-8
Molecular Formula C28H31NO6
Molecular Weight 477.5 g/mol
IUPAC Name 2-methoxy-3,5-dimethyl-6-[(4E)-4-[(2E,4E,6E)-2,4,6-trimethyl-7-(4-nitrophenyl)hepta-2,4,6-trienylidene]oxolan-2-yl]pyran-4-one
Standard InChI InChI=1S/C28H31NO6/c1-17(11-18(2)13-22-7-9-24(10-8-22)29(31)32)12-19(3)14-23-15-25(34-16-23)27-20(4)26(30)21(5)28(33-6)35-27/h7-14,25H,15-16H2,1-6H3/b17-11+,18-13+,19-12+,23-14+
Standard InChI Key IZICQJAGBLBAMJ-MFGUEIBOSA-N
Isomeric SMILES CC1=C(OC(=C(C1=O)C)OC)C2C/C(=C\C(=C\C(=C\C(=C\C3=CC=C(C=C3)[N+](=O)[O-])\C)\C)\C)/CO2
SMILES CC1=C(OC(=C(C1=O)C)OC)C2CC(=CC(=CC(=CC(=CC3=CC=C(C=C3)[N+](=O)[O-])C)C)C)CO2
Canonical SMILES CC1=C(OC(=C(C1=O)C)OC)C2CC(=CC(=CC(=CC(=CC3=CC=C(C=C3)[N+](=O)[O-])C)C)C)CO2
Appearance Orange solid

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